Cas no 1804147-84-9 (2-Methyl-4-phenylpyridine-3-acetic acid)

• Product Name: 2-Methyl-4-phenylpyridine-3-acetic acid
• CAS No: 1804147-84-9
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 4908274
• Update Time: 2025-05-23

2-Methyl-4-phenylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-phenylpyridine-3-acetic acid

• Inchi： 1S/C14H13NO2/c1-10-13(9-14(16)17)12(7-8-15-10)11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,17)
• InChI Key： DKHPGIKYGLSSOJ-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=NC=CC=1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Methyl-4-phenylpyridine-3-acetic acid

2-Methyl-4-phenylpyridine-3-acetic acid (CAS No. 1804147-84-9): A Comprehensive Overview

2-Methyl-4-phenylpyridine-3-acetic acid (CAS No. 1804147-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 2-Methyl-4-phenylpyridine-3-acetic acid, belongs to the pyridine derivative family, which is known for its versatile applications in medicinal chemistry and material science. The unique structural features of this compound, including its methyl and phenyl substituents, contribute to its distinct chemical properties and potential applications.

The molecular formula of 2-Methyl-4-phenylpyridine-3-acetic acid is C14H13NO2, with a molecular weight of 227.26 g/mol. Its structure consists of a pyridine ring substituted with a methyl group at the 2-position, a phenyl group at the 4-position, and an acetic acid moiety at the 3-position. This arrangement imparts both lipophilic and hydrophilic characteristics, making it a promising candidate for drug design and other applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and bioactive molecules.

One of the key areas of interest for 2-Methyl-4-phenylpyridine-3-acetic acid is its role in the development of anti-inflammatory agents. Recent studies have explored its derivatives for their ability to modulate inflammatory pathways, which aligns with the growing demand for novel therapeutic options in autoimmune and chronic inflammatory diseases. Additionally, its structural similarity to other pyridine-based compounds has sparked investigations into its potential as a central nervous system (CNS) modulator, addressing conditions such as neurodegenerative disorders.

In the realm of material science, 2-Methyl-4-phenylpyridine-3-acetic acid has shown promise as a precursor for organic semiconductors and light-emitting diodes (LEDs). Its conjugated system and electron-rich pyridine ring make it suitable for applications in optoelectronic devices. This aligns with the current trend toward sustainable and energy-efficient technologies, where researchers are actively seeking new organic materials with enhanced performance.

The synthesis of 2-Methyl-4-phenylpyridine-3-acetic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and efficiency. These innovations are crucial for scaling up production to meet the demands of industrial and research applications.

From a commercial perspective, the global market for pyridine derivatives, including 2-Methyl-4-phenylpyridine-3-acetic acid, is expanding due to their widespread use in pharmaceuticals, agrochemicals, and specialty chemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to cater to the needs of research institutions and pharmaceutical developers. The compound's high purity and consistent quality are critical factors driving its adoption in high-value applications.

Safety and handling of 2-Methyl-4-phenylpyridine-3-acetic acid require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, adherence to good laboratory practices ensures safe usage. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines.

In conclusion, 2-Methyl-4-phenylpyridine-3-acetic acid (CAS No. 1804147-84-9) represents a valuable compound with diverse applications in pharmaceuticals, material science, and chemical research. Its unique structural properties and potential therapeutic benefits make it a subject of ongoing investigation. As the demand for innovative organic compounds grows, this pyridine derivative is poised to play a pivotal role in advancing scientific and industrial endeavors.